N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)-2-(m-tolyl)acetamide

• IUPAC Name: 2-(3-methylphenyl)-N-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]acetamide
• InChI: InChI=1S/C21H27N3O3S/c1-18-6-5-7-19(16-18)17-21(25)22-10-15-28(26,27)24-13-11-23(12-14-24)20-8-3-2-4-9-20/h2-9,16H,10-15,17H2,1H3,(H,22,25)
• InChI Key: GQDOFEFYPKPHOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NCCS(=O)(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C21H27N3O3S
• Molecular Weight: 401.5 g/mol

Description

N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)-2-(m-tolyl)acetamide, also known as PMSA, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of sulfonylureas and has been found to exhibit a wide range of biochemical and pharmacological effects. In

Scientific Research Applications

Antioxidant, Analgesic, and Anti-inflammatory Agent

A compound closely related to N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)-2-(m-tolyl)acetamide, known as 2-(4-phenylpiperazin-1-yl)-N-(pyrazin-2-yl)acetamide, has been synthesized and evaluated for its in vitro antioxidant, in vivo analgesic, and anti-inflammatory activities. This compound exhibited significant DPPH radical scavenging activity, demonstrating its potential as an antioxidant. Furthermore, it showed noticeable analgesic and anti-inflammatory effects, making it a candidate for further investigation in these areas (Nayak et al., 2014).

Glutaminase Inhibitor for Cancer Treatment

Research into BPTES analogs, compounds structurally similar to N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)-2-(m-tolyl)acetamide, has identified them as potent and selective allosteric inhibitors of kidney-type glutaminase (GLS), a target for cancer therapy. One analog demonstrated similar potency to BPTES with better solubility and inhibited the growth of P493 human lymphoma B cells both in vitro and in a mouse xenograft model, indicating its potential as a therapeutic agent (Shukla et al., 2012).

Antimicrobial and Anticholinesterase Activity

New derivatives of a compound analogous to N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)-2-(m-tolyl)acetamide were synthesized and evaluated for their antimicrobial and anticholinesterase activities. These compounds showed significant antifungal activity, particularly against Candida parapsilosis, although their acetylcholinesterase inhibitory activities were found to be weak. This suggests their potential utility in treating fungal infections (Yurttaş et al., 2015).

Anticancer and Antimicrobial Agents

Another study synthesized and evaluated a series of N-substituted derivatives of a compound similar to N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)-2-(m-tolyl)acetamide for their antimicrobial and hemolytic activity. Several of these compounds showed significant activity against a panel of microbial species, with one compound being highlighted for its broad-spectrum antibacterial activity. This research underscores the potential of such derivatives as both anticancer and antimicrobial agents, suggesting a promising area for further investigation (Rehman et al., 2016).